2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• CAS No.: 852170-78-6
• Molecular Formula: C24H19FN6O3S2
• Molecular Weight: 522.57
• IUPAC Name: 2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C24H19FN6O3S2/c1-12-4-9-15-16(10-12)36-23(26-15)27-17(32)11-35-21-18-20(30(2)24(34)31(3)22(18)33)28-19(29-21)13-5-7-14(25)8-6-13/h4-10H,11H2,1-3H3,(H,26,27,32)
• InChI Key: XORZWTPZAJHKKQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=NC4=C3C(=O)N(C(=O)N4C)C)C5=CC=C(C=C5)F
• solubility: not available

Description

This compound is a heterocyclic acetamide derivative featuring a pyrimido[4,5-d]pyrimidine core fused with a 4-fluorophenyl substituent and a 6-methylbenzothiazole moiety via a thioether linkage. The 4-fluorophenyl group enhances lipophilicity and metabolic stability, while the benzothiazole moiety may contribute to π-π stacking and kinase inhibition properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structurally related compounds from the evidence, highlighting variations in core structures, substituents, and synthetic yields:

Compound Name/ID	Core Structure	Key Substituents/Modifications	Melting Point (°C)	Yield (%)	Biological Relevance (Evidence Source)
Target Compound	Pyrimido[4,5-d]pyrimidine	4-Fluorophenyl, 6-methylbenzothiazole, thioether	N/A	N/A	Hypothesized kinase/protease inhibition
N-(5,6-Methylenedioxybenzothiazole-2-yl)-2-(4-Phenylpiperazin-1-yl)Acetamide (3d, )	Benzothiazole	4-Phenylpiperazine, methylenedioxy	238	78	Enhanced solubility via piperazine
2-{4-[4-(1H-1,3-Benzodiazol-2-yl)Phenoxymethyl]-1H-1,2,3-Triazol-1-yl}-N-[2-(4-Bromophenyl)-1,3-Thiazol-5-yl]Acetamide (9c, )	Benzimidazole-Thiazole	4-Bromophenyl, triazole-phenoxymethyl	N/A	N/A	Docking studies suggest strong binding to active sites
4-Methyl-2-(4-Pyridinyl)Thiazole-5-Carboxamide Analogs ()	Thiazole-carboxamide	Pyridinyl, variable alkyl/aryl groups	N/A	60-85	Anticancer activity via kinase inhibition

Key Observations:

Core Structure Influence :

• The pyrimido[4,5-d]pyrimidine core in the target compound provides a planar, electron-deficient scaffold, contrasting with the benzothiazole or thiazole cores in analogs. This may enhance DNA intercalation or kinase binding compared to simpler heterocycles .
• Benzimidazole-thiazole hybrids () exhibit triazole linkers, which improve conformational flexibility and hydrogen-bonding capacity, whereas the target’s rigid pyrimidine dione core may limit adaptability in binding pockets .

Piperazine-containing analogs (e.g., 3d, ) show higher solubility due to basic nitrogen atoms, whereas the target’s hydrophobic benzothiazole may reduce aqueous solubility .

Synthetic Accessibility :

• The target compound’s synthesis likely involves multi-step coupling reactions similar to ’s thiazole carboxamides (yields 60–85%) but may face challenges due to steric hindrance from the 6-methylbenzothiazole group .